N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pent-4-enamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]pent-4-enamide
• InChI: InChI=1S/C15H17NO3S/c1-2-3-6-14(17)16-11-15(18,12-7-8-19-10-12)13-5-4-9-20-13/h2,4-5,7-10,18H,1,3,6,11H2,(H,16,17)
• InChI Key: SFYIPWZHKCZCHJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCC(C1=COC=C1)(C2=CC=CS2)O
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pent-4-enamide is a compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as FTY720, and it has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Reactivity

Research on compounds structurally related to "N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pent-4-enamide" has led to advancements in synthetic organic chemistry. For instance, the synthesis of geminally activated nitro dienes through the condensation of furan- and thiophen-derivatives with nitro-substituted CH acids demonstrates the compound's utility in generating complex molecules with potential applicability in material science and organic electronics (Baichurin et al., 2019). Additionally, the photoinduced direct oxidative annulation process for creating polyheterocyclic compounds reveals the compound's role in innovative synthetic pathways, highlighting its potential in the synthesis of novel organic materials with unique properties (Zhang et al., 2017).

Applications in Heterocyclic Chemistry

The compound and its derivatives serve as key intermediates in the synthesis of expanded calix[n]pyrroles and their furan or thiophene analogues, showing significant potential in the development of new ligands and receptors for chemical sensing and molecular recognition applications (Nagarajan et al., 2001). This aspect of research opens up avenues for exploring the compound's applicability in creating highly selective sensors and devices for environmental monitoring and diagnostics.

Material Science and Emission Properties

Further investigation into the compound's derivatives, such as the study of nano-aggregates of furan-2-carbohydrazide derivatives, showcases their enhanced emission with a bathochromic shift, indicating the potential use of these materials in optoelectronic devices and fluorescence-based sensors (Ding et al., 2019). These findings suggest the chemical's contribution to the development of new materials with desirable optical properties for technology applications.